Cas no 6269-24-5 (methyl-3-pyridyl carbamate)

• Product Name: methyl-3-pyridyl carbamate
• CAS No: 6269-24-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 840319
• PubChem ID: 234555
• Update Time: 2025-07-23

methyl-3-pyridyl carbamate Chemical and Physical Properties

Names and Identifiers

• methyl-3-pyridyl carbamate
• methyl N-pyridin-3-ylcarbamate
• [3]pyridyl-carbamic acid methyl ester
• [3]Pyridyl-carbamidsaeure-methylester
• AC1L5SH8
• AC1Q605Q
• CTK2F4746
• methoxy-N-(3-pyridyl)carboxamide
• METHYL 3-PYRIDYLCARBAMATE
• methyl pyridin-3-ylcarbamate
• methyl-3-pyridiylcarbamate
• STOCK2S-98113
• SureCN1070561
• NSC34629
• STL356690
• carbamic acid, 3-pyridinyl-, methyl ester
• methyl 3-pyridinylcarbamate
• SCHEMBL1070561
• 6269-24-5
• methylpyridin-3-ylcarbamate
• AKOS003237367
• DTXSID40283976
• InChI=1/C7H8N2O2/c1-11-7(10)9-6-3-2-4-8-5-6/h2-5H,1H3,(H,9,10
• methyl-3-pyridylcarbamate
• NSC-34629

• Inchi： 1S/C7H8N2O2/c1-11-7(10)9-6-3-2-4-8-5-6/h2-5H,1H3,(H,9,10)
• InChI Key： BJZCVSWNTPRACJ-UHFFFAOYSA-N
• SMILES： O(C)C(NC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2A^2

Experimental Properties

• Density: 1.246
• Boiling Point: 209.5°C at 760 mmHg
• Flash Point: 80.5°C
• Refractive Index: 1.575
• PSA: 51.22
• LogP: 1.33290

Additional information on methyl-3-pyridyl carbamate

Introduction to Methyl-3-pyridyl Carbamate (CAS No. 6269-24-5)

Methyl-3-pyridyl carbamate, a compound with the chemical formula C₇H₇NO₂ and a CAS number of 6269-24-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivative class, which has been extensively studied due to its diverse biological activities and potential applications in drug development.

The structure of methyl-3-pyridyl carbamate features a pyridine ring substituted at the 3-position with a carbamate group. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The pyridine ring is known for its ability to participate in hydrogen bonding, coordinate with metal ions, and interact with biological targets, while the carbamate group introduces a polar functional moiety that can influence solubility and reactivity.

In recent years, significant advancements have been made in understanding the pharmacological properties of pyridine derivatives. Methyl-3-pyridyl carbamate has emerged as a promising scaffold for developing novel therapeutic agents. Its ability to modulate various biological pathways has been explored in several preclinical studies. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them potential candidates for treating neurological disorders, inflammatory conditions, and metabolic diseases.

The synthesis of methyl-3-pyridyl carbamate involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. One common approach involves the reaction of 3-pyridylamine with phosgene or its equivalents to form the corresponding carbamic acid chloride, which is then methylated to yield the desired product. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the methyl group more efficiently and with higher selectivity. These synthetic strategies underscore the importance of methyl-3-pyridyl carbamate as a building block in medicinal chemistry.

The pharmacokinetic profile of methyl-3-pyridyl carbamate has also been a subject of intense investigation. Studies have shown that this compound exhibits moderate oral bioavailability and reasonable tissue distribution, suggesting its potential for systemic therapy. Additionally, its metabolic stability has been assessed through in vitro studies, revealing that it undergoes predictable biotransformation pathways involving oxidation and hydrolysis. These findings are crucial for optimizing drug design and ensuring safety in clinical applications.

Recent research has further explored the role of methyl-3-pyridyl carbamate in modulating neural signaling pathways. Preclinical data suggest that this compound may interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects in conditions such as epilepsy and depression. Moreover, its ability to cross the blood-brain barrier has been demonstrated in animal models, opening up new avenues for treating central nervous system disorders. These discoveries highlight the compound's significance as a lead molecule in neuropharmacological research.

The chemical diversity of methyl-3-pyridyl carbamate has also been leveraged to develop libraries of derivatives for high-throughput screening (HTS). By systematically modifying various functional groups on the pyridine ring and the carbamate moiety, researchers have generated compounds with tailored properties for specific therapeutic applications. This approach has led to the identification of several novel analogs with enhanced potency and selectivity compared to the parent compound. Such findings underscore the importance of structural optimization in drug discovery.

In conclusion, methyl-3-pyridyl carbamate (CAS No. 6269-24-5) is a versatile and pharmacologically relevant compound with significant potential in pharmaceutical development. Its unique structural features, combined with its diverse biological activities, make it an attractive scaffold for designing new therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in medicinal chemistry and drug discovery.